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A comprehensive analysis of Gadolinium-160's potential as a thermal neutron absorber is

presented in this guide, offering researchers, scientists, and drug development professionals a

comparative benchmark against other established materials. This report synthesizes available

experimental data on the neutron absorption cross-sections of Gadolinium-160 and its sister

isotopes, alongside key alternatives such as Boron-10, Cadmium-113, and Samarium-149.

Detailed experimental protocols for measuring these crucial parameters are also provided to

ensure a thorough understanding of the data's context and reliability.

Quantitative Comparison of Neutron Absorption
Cross-Sections
The efficacy of a neutron absorber is primarily determined by its thermal neutron capture cross-

section, measured in barns (b). A higher cross-section indicates a greater probability of neutron

absorption. The following table summarizes the thermal neutron capture cross-sections for

Gadolinium-160, its prominent isotopes (Gadolinium-155 and Gadolinium-157), and other

widely used neutron absorbers.
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Isotope
Thermal Neutron Capture Cross-Section
(barns)

Gadolinium-160 (¹⁶⁰Gd)

Data scarce and inconsistent; recent

measurements are ongoing to provide high-

accuracy data.

Gadolinium-157 (¹⁵⁷Gd) ~254,000[1]

Gadolinium-155 (¹⁵⁵Gd) ~61,000[1]

Boron-10 (¹⁰B) ~3,840[2][3]

Cadmium-113 (¹¹³Cd) ~20,000

Samarium-149 (¹⁴⁹Sm) ~41,000[4]

Note: The thermal neutron capture cross-section is typically measured at a neutron energy of

0.0253 eV.

As the data indicates, Gadolinium-157 possesses an exceptionally high thermal neutron

capture cross-section, making natural gadolinium a powerful neutron absorber due to the

significant presence of this isotope.[5][6] While definitive thermal neutron capture cross-section

data for Gadolinium-160 is still the subject of ongoing research, its performance is

benchmarked against these established materials to provide a framework for its potential

applications.[7]

Experimental Protocols for Cross-Section
Measurement
The determination of neutron capture cross-sections is a precise science, relying on

sophisticated experimental techniques. The two primary methods employed are the Time-of-

Flight (TOF) method and Neutron Activation Analysis (NAA).

Time-of-Flight (TOF) Method
The TOF method is a versatile technique for measuring energy-dependent neutron cross-

sections.
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Experimental Workflow:

Neutron Production: A pulsed beam of neutrons is generated using a particle accelerator.

Neutron Flight: The neutrons travel down a flight path of a known distance.

Target Interaction: The neutron beam interacts with the target material (e.g., Gadolinium-
160).

Detection: Detectors placed after the target measure the time it takes for neutrons to travel

from the source to the detector. This "time of flight" is used to determine the neutron's

energy.

Data Analysis: By analyzing the number of neutrons that pass through the target versus the

number that are captured at different energies, the capture cross-section as a function of

neutron energy can be determined.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b083645?utm_src=pdf-body
https://www.benchchem.com/product/b083645?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Time-of-Flight (TOF) Experimental Workflow
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Caption: Workflow of the Time-of-Flight (TOF) method for neutron cross-section measurement.
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Neutron Activation Analysis (NAA)
NAA is a highly sensitive nuclear analytical technique used to determine the elemental

composition of a material, which can be used to infer the neutron capture cross-section.

Experimental Workflow:

Sample Irradiation: A sample of the material is irradiated with a known neutron flux in a

nuclear reactor.

Isotope Transmutation: Neutron capture by the target nuclei results in the formation of

radioactive isotopes.

Radioactive Decay: The newly formed radioactive isotopes decay, emitting characteristic

gamma rays.

Gamma-Ray Spectroscopy: A high-resolution gamma-ray detector measures the energy and

intensity of these emitted gamma rays.

Cross-Section Calculation: By quantifying the amount of the transmuted isotope, and

knowing the neutron flux and irradiation time, the neutron capture cross-section can be

calculated.
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Neutron Activation Analysis (NAA) Workflow
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Caption: Workflow of Neutron Activation Analysis (NAA) for cross-section determination.
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Logical Comparison of Neutron Absorber
Performance
The selection of a neutron absorber for a specific application depends on a variety of factors

beyond just the thermal neutron capture cross-section. These include the energy range of

interest, the desired level of neutron attenuation, and the physical and chemical properties of

the material.

Comparison Framework for Neutron Absorbers
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Caption: Logical framework for comparing the performance of neutron absorbing materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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